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Compound of Interest

Compound Name:
2-Hydroxy-3-methoxypropanoic

acid

CAS No.: 6713-71-9

Cat. No.: B2433783

Get Quote

A Critical Analysis & Comparison Guide
Executive Summary & Core Distinction
In the synthesis and characterization of chiral building blocks, 2-hydroxy-3-
methoxypropanoic acid (also known as 3-O-methylglyceric acid) is frequently confused with

its structural isomer, 2-methoxypropanoic acid (O-methyl lactic acid). This confusion often leads

to the misapplication of optical rotation data, resulting in erroneous stereochemical

assignments.

This guide clarifies the distinction:

Target Compound: 2-Hydroxy-3-methoxypropanoic acid (3-O-methylglyceric acid). A rare

metabolite found in Mycobacterium species (MGLP component) and a specialized synthetic

intermediate.

Common Isomer: 2-Methoxypropanoic acid (O-methyl lactic acid). A commercially available

chiral reagent with well-established rotation data.
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Immediate Action: If your experimental optical rotation is near +78° (neat) or -78°, you are likely

working with the 2-methoxy isomer, not the 3-methoxy target.

Technical Comparison: Optical Rotation Data
The following table contrasts the available data for the target compound against its common

isomer to facilitate rapid identification.

Feature
Target Compound (2-
Hydroxy-3-
methoxypropanoic acid)

Common Isomer (2-
Methoxypropanoic acid)

Structure HO-CH(COOH)-CH₂-OCH₃ CH₃-CH(OCH₃)-COOH

Common Name 3-O-Methylglyceric acid O-Methyl lactic acid

(R)-Enantiomer Rotation

Not Standardly

ReportedTypically

characterized as methyl ester

or salt

(neat)Highly dextrorotatory

(S)-Enantiomer Rotation Not Standardly Reported (neat)

Primary Context

Hydrolysis product of

Mycobacterial MGLP;

Ambrisentan intermediate

Chiral pool reagent; Lactic acid

derivative

Recommended ID Method
NMR (with chiral shift reagent)

or Derivatization
Polarimetry (Direct)

Analysis of Data Scarcity for the Target Compound
Unlike the 2-methoxy isomer, the specific rotation of free 2-hydroxy-3-methoxypropanoic
acid is rarely cited in standard commercial certificates of analysis.

Historical Context: In biochemical literature (e.g., J. Biol. Chem.), the compound is often

identified via degradation studies (periodate oxidation) or characterized as its methyl ester or

calcium salt.
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Derivatization Strategy: The methyl ester derivative, methyl 2-hydroxy-3-methoxypropanoate,

is more amenable to purification by distillation, and its rotation is more reliably reproducible

than the viscous free acid.

Experimental Protocol: Definitive Characterization
Due to the ambiguity of the free acid's rotation, the following protocol is recommended for

definitive stereochemical assignment.

Workflow: Derivatization & NMR Analysis
This self-validating protocol avoids reliance on potentially erroneous literature values for the

free acid.

Step 1: Synthesis of Methyl Ester Derivative

Dissolve 100 mg of the crude acid in 2 mL of anhydrous methanol.

Add 20 µL of acetyl chloride (generates anhydrous HCl in situ).

Stir at room temperature for 2 hours.

Concentrate under reduced pressure to obtain methyl 2-hydroxy-3-methoxypropanoate.

Step 2: Chiral Shift NMR Analysis

Dissolve 10 mg of the methyl ester in 0.6 mL CDCl₃.

Acquire a baseline ¹H NMR spectrum.

Add 1.5 equivalents of a chiral shift reagent (e.g., Eu(hfc)₃).

Monitor the splitting of the O-methyl singlet (approx. 3.4 ppm) or the methine proton.

Result: A racemic mixture will show two distinct peaks. A pure enantiomer will show a

single shifted peak.

Step 3: Comparative Polarimetry (Optional) If a reference standard of the methyl ester is

available (rare), measure the rotation in methanol (
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).

Note: Do not compare this value to the +78° value of the 2-methoxy isomer.

Visualization: Structural & Analytical Workflow
The following diagram illustrates the structural difference and the decision pathway for correct

identification.
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(C4H8O4)

Measure Optical Rotation
(Neat or High Conc.)

Value approx. +/- 78°
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IDENTIFIED:
2-Methoxypropanoic Acid

(O-Methyl Lactic Acid)

Derivatize to
Methyl Ester 1H NMR + Eu(hfc)3

IDENTIFIED:
2-Hydroxy-3-methoxypropanoic Acid

(3-O-Methylglyceric Acid)

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing 2-hydroxy-3-methoxypropanoic acid from its

common isomer.
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hydroxy-3-methoxypropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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